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Cat. No.: B1294808 Get Quote

Introduction

2,3-Dichlorobenzotrifluoride is a specialized aromatic organic compound that serves as a

crucial intermediate in the synthesis of a wide array of complex molecules.[1][2] Its unique

substitution pattern, featuring two chlorine atoms and a trifluoromethyl group on the benzene

ring, imparts distinct reactivity and properties that are highly valued in the pharmaceutical and

agrochemical industries. The presence of the trifluoromethyl group, in particular, is known to

enhance metabolic stability, lipophilicity, and bioavailability of target molecules.[3] This

document provides detailed application notes and experimental protocols for the use of 2,3-
dichlorobenzotrifluoride as a versatile building block in organic synthesis.

Physicochemical Properties
A summary of the key physicochemical properties of 2,3-dichlorobenzotrifluoride is

presented in Table 1. This data is essential for handling, reaction setup, and purification

procedures.

Table 1: Physicochemical Properties of 2,3-Dichlorobenzotrifluoride
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Property Value Reference

CAS Number 54773-19-2 [2]

Molecular Formula C₇H₃Cl₂F₃ [2]

Molecular Weight 215.00 g/mol [2]

Appearance Colorless liquid [2]

Boiling Point 184.4 °C at 760 mmHg [2]

Melting Point -26 °C [2]

Density 1.464 g/cm³ [2]

Flash Point 73.2 °C [2]

Refractive Index 1.47 [2]

Applications in Organic Synthesis
2,3-Dichlorobenzotrifluoride is a valuable precursor for the synthesis of various

functionalized molecules, primarily through nucleophilic aromatic substitution and palladium-

catalyzed cross-coupling reactions.

Synthesis of Pharmaceutical Intermediates: The Case of
Aripiprazole
A significant application of 2,3-dichlorobenzotrifluoride is in the synthesis of the atypical

antipsychotic drug, aripiprazole.[3][4][5] It serves as a key starting material for the preparation

of the crucial intermediate, 1-(2,3-dichlorophenyl)piperazine.[3][4] This piperazine derivative is

then coupled with a quinolinone moiety to form the final active pharmaceutical ingredient (API).

[3][4][5]

The overall synthetic strategy is outlined in the following workflow diagram:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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